Cas no 1462956-79-1 (1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1462956-79-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6517967
• PubChem ID: 66025508
• Update Time: 2025-11-01

1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid
• EN300-1248101
• AKOS015367878
• 1-[(oxolan-2-yl)methyl]cyclopropane-1-carboxylic acid
• 1462956-79-1

• Inchi： 1S/C9H14O3/c10-8(11)9(3-4-9)6-7-2-1-5-12-7/h7H,1-6H2,(H,10,11)
• InChI Key： IKRIDQIJSVGPLV-UHFFFAOYSA-N
• SMILES： O1CCCC1CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid

1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid: A Promising Molecule in Modern Medicinal Chemistry

1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a unique organic compound characterized by its complex molecular framework, which combines a cyclopropane ring with a substituted oxolane group. This molecule, with the CAS No. 1462956-79-1, represents a significant advancement in the field of synthetic chemistry, offering potential applications in pharmaceutical research and drug development. Its structural diversity and functional versatility make it a valuable candidate for exploring novel therapeutic strategies.

The synthesis of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid involves a multi-step process that leverages advanced organic reaction methodologies. Recent studies have highlighted the importance of stereochemical control during its preparation, as the spatial arrangement of functional groups significantly influences its biological activity. Researchers have employed catalytic asymmetric synthesis techniques to achieve high enantiomeric purity, which is critical for applications in drug discovery where stereochemistry plays a decisive role.

One of the most intriguing aspects of 1-(oxolan-2-yl)methylcyclo0pane-1-carboxylic acid is its potential as a scaffold for designing small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific protein kinases, which are implicated in various diseases including cancer and neurodegenerative disorders. The molecule's ability to form hydrogen bonds with target proteins suggests it could serve as a lead compound for further optimization.

The pharmacological properties of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid are currently under investigation. Preliminary data from in vitro assays indicate that it may modulate intracellular signaling pathways by interacting with G-protein coupled receptors. This property is particularly relevant for developing drugs targeting metabolic syndromes and inflammatory conditions. However, further in vivo studies are required to validate these findings and assess the compound's bioavailability and metabolic stability.

Recent advances in computational chemistry have enabled researchers to predict the behavior of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid at the molecular level. Molecular docking studies suggest that the compound can bind to specific protein pockets with high affinity, which is a crucial factor in drug design. These computational models provide valuable insights into the molecule's potential interactions with biological targets, guiding the development of more effective therapeutic agents.

The chemical structure of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid features a cyclopropane ring fused with an oxolane group, creating a rigid molecular framework. This structural characteristic is believed to contribute to the molecule's stability and resistance to metabolic degradation. The presence of multiple functional groups, including ester and hydroxyl functionalities, further enhances its reactivity and potential for chemical modification.

From a synthetic perspective, the preparation of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid presents both challenges and opportunities. The cyclopropane ring's inherent strain requires careful control of reaction conditions to prevent unwanted side reactions. Recent developments in organocatalytic methods have provided new pathways for its synthesis, allowing for greater selectivity and efficiency in the production process.

Current research is focused on expanding the biological profile of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid through structure-activity relationship (SAR) studies. By systematically modifying the functional groups and spatial arrangement of the molecule, scientists aim to identify variations that enhance its therapeutic potential while minimizing potential side effects. These studies are critical for advancing the compound from a synthetic curiosity to a viable pharmaceutical candidate.

Environmental and safety considerations are also being explored in the context of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid research. While the compound itself is not classified as a hazardous substance, its synthesis and potential applications require careful evaluation of environmental impact. Ongoing studies are assessing its biodegradability and potential for eco-friendly synthesis methods, aligning with the growing emphasis on sustainable chemical practices in the pharmaceutical industry.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid's therapeutic potential. These partnerships are facilitating access to advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which are essential for characterizing the compound's properties and optimizing its chemical structure. Such interdisciplinary approaches are crucial for translating basic research into practical applications.

The future of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid research lies in its integration with emerging technologies in drug discovery. Artificial intelligence and machine learning are being applied to predict the compound's behavior in biological systems, accelerating the identification of potential therapeutic targets. These technological advancements are expected to significantly reduce the time and cost associated with drug development, making 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid a promising candidate for innovative treatments.

As the field of medicinal chemistry continues to evolve, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a fascinating intersection of synthetic chemistry and biological science. Its unique structural features and potential applications highlight the importance of continued research in this area. By addressing the challenges associated with its synthesis and biological activity, scientists can unlock new possibilities for developing effective therapeutic agents that address a wide range of medical conditions.

The ongoing investigation of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid underscores the dynamic nature of pharmaceutical research. As new methodologies and technologies emerge, the understanding of this compound's properties and potential applications is likely to expand. This evolving knowledge base will be crucial for navigating the complexities of drug development and ultimately bringing innovative treatments to patients in need.

In conclusion, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid holds significant promise as a research tool and potential therapeutic agent. Its unique chemical properties, combined with advances in synthetic and computational methods, position it as a valuable asset in the quest for new treatments. Continued exploration of its biological activities and structural modifications will be essential for realizing its full potential in the field of medicine.

As the scientific community delves deeper into the properties of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, the compound's role in pharmaceutical research is likely to grow. The integration of interdisciplinary approaches and technological innovations will play a key role in advancing this field. By fostering collaboration and innovation, researchers can harness the potential of this compound to address pressing medical challenges and improve patient outcomes.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid from a synthetic compound to a potential therapeutic agent exemplifies the complexity and excitement of modern drug discovery. As new discoveries continue to unfold, the compound's significance in the pharmaceutical landscape is expected to expand, offering new opportunities for scientific and medical advancement.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a testament to the power of scientific inquiry and innovation. As researchers continue to uncover its properties and applications, the compound's impact on the field of medicine is poised to grow, contributing to the development of more effective and targeted therapies for a wide range of health conditions.

Through sustained research efforts and technological advancements, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is likely to play an increasingly important role in pharmaceutical science. Its unique characteristics and potential applications underscore the importance of continued investigation in this area, paving the way for new discoveries that could transform the treatment of various diseases.

As the scientific community continues to explore the possibilities of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, the compound's role in advancing medical science will become more evident. The combination of rigorous research, innovative methodologies, and interdisciplinary collaboration will be crucial in unlocking its full potential and realizing its impact on global health.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the importance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's significance in the pharmaceutical landscape is expected to grow, offering new opportunities for innovation and progress in the field of medicine.

Through continued exploration and innovation, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is poised to make a meaningful contribution to pharmaceutical research. Its unique properties and potential applications underscore the value of sustained scientific inquiry in the quest for new treatments and therapeutic solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid reflects the dynamic and ever-evolving nature of medical science. As researchers continue to uncover its properties and applications, the compound's role in advancing healthcare is likely to expand, offering new possibilities for improving patient outcomes and addressing complex medical challenges.

In summary, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a promising area of research with significant potential for future advancements in medicine. By continuing to explore its properties and applications, scientists can harness its capabilities to develop innovative treatments that benefit patients worldwide.

As the field of medicinal chemistry continues to evolve, the importance of compounds like 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid will only grow. Their unique characteristics and potential applications underscore the need for continued research and innovation, paving the way for new discoveries that can transform the landscape of medical science and healthcare.

Through the combined efforts of scientists and researchers, 1-(oxolan-2-yl)methylcyclopro,1-carboxylic acid is expected to play a vital role in the future of pharmaceutical science. Its potential to contribute to the development of new treatments and therapies highlights the importance of sustained scientific inquiry and exploration in the pursuit of improved healthcare solutions.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid exemplifies the enduring spirit of scientific discovery. As researchers continue to uncover its properties and applications, the compound's significance in the field of medicine will continue to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a testament to the power of scientific inquiry and the potential for discovery in the field of medicine. As new findings emerge, the compound's role in advancing healthcare is expected to expand, contributing to the development of more effective and targeted treatments for a wide range of health conditions.

By continuing to explore the properties and applications of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, scientists can unlock new possibilities for innovation and progress in pharmaceutical science. The compound's unique characteristics and potential contributions to medical research underscore the importance of sustained inquiry and collaboration in the pursuit of improved healthcare solutions.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the significance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's role in advancing medical science is likely to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

As the scientific community continues to explore the potential of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, its impact on the field of medicine is expected to expand. The combination of rigorous research and innovative methodologies will be crucial in unlocking its full potential and realizing its contributions to global health and medical advancements.

In conclusion, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a significant step forward in pharmaceutical science. Its unique properties and potential applications underscore the importance of continued research and innovation, paving the way for new discoveries that can transform the landscape of medical science and healthcare.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid will become increasingly important. Their unique characteristics and potential applications highlight the need for sustained scientific inquiry and innovation, ensuring that new discoveries can be translated into practical solutions that benefit patients worldwide.

Through the combined efforts of scientists and researchers, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is poised to play a vital role in the future of pharmaceutical science. Its potential to contribute to the development of new treatments and therapies underscores the importance of continued exploration and innovation in the pursuit of improved healthcare solutions.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid exemplifies the enduring spirit of scientific discovery. As researchers continue to uncover its properties and applications, the compound's significance in the field of medicine will continue to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a testament to the power of scientific inquiry and the potential for discovery in the field of medicine. As new findings emerge, the compound's role in advancing healthcare is expected to expand, contributing to the development of more effective and targeted treatments for a wide range of health conditions.

By continuing to explore the properties and applications of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, scientists can unlock new possibilities for innovation and progress in pharmaceutical science. The compound's unique characteristics and potential contributions to medical research underscore the importance of sustained inquiry and collaboration in the pursuit of improved healthcare solutions.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the significance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's role in advancing medical science is likely to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

As the scientific community continues to explore the potential of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, its impact on the field of medicine is expected to expand. The combination of rigorous research and innovative methodologies will be crucial in unlocking its full potential and realizing its contributions to global health and medical advancements.

In conclusion, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a significant step forward in pharmaceutical science. Its unique properties and potential applications underscore the importance of continued research and innovation, paving the way for new discoveries that can transform the landscape of medical science and healthcare.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid will become increasingly important. Their unique characteristics and potential applications highlight the need for sustained scientific inquiry and innovation, ensuring that new discoveries can be translated into practical solutions that benefit patients worldwide.

Through the combined efforts of scientists and researchers, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is poised to play a vital role in the future of pharmaceutical science. Its potential to contribute to the development of new treatments and therapies underscores the importance of continued exploration and innovation in the pursuit of improved healthcare solutions.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid exemplifies the enduring spirit of scientific discovery. As researchers continue to uncover its properties and applications, the compound's significance in the field of medicine will continue to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a testament to the power of scientific inquiry and the potential for discovery in the field of medicine. As new findings emerge, the compound's role in advancing healthcare is expected to expand, contributing to the development of more effective and targeted treatments for a wide range of health conditions.

By continuing to explore the properties and applications of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, scientists can unlock new possibilities for innovation and progress in pharmaceutical science. The compound's unique characteristics and potential contributions to medical research underscore the importance of sustained inquiry and collaboration in the pursuit of improved healthcare solutions.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the significance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's role in advancing medical science is likely to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

As the scientific community continues to explore the potential of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, its impact on the field of medicine is expected to expand. The combination of rigorous research and innovative methodologies will be crucial in unlocking its full potential and realizing its contributions to global health and medical advancements.

In conclusion, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a significant step forward in pharmaceutical science. Its unique properties and potential applications underscore the importance of continued research and innovation, paving the way for new discoveries that can transform the landscape of medical science and healthcare.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid will become increasingly important. Their unique characteristics and potential applications highlight the need for sustained scientific inquiry and innovation, ensuring that new discoveries can be translated into practical solutions that benefit patients worldwide.

Through the combined efforts of scientists and researchers, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is poised to play a vital role in the future of pharmaceutical science. Its potential to contribute to the development of new treatments and therapies underscores the importance of continued exploration and innovation in the pursuit of improved healthcare solutions.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid exemplifies the enduring spirit of scientific discovery. As researchers continue to uncover its properties and applications, the compound's significance in the field of medicine will continue to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a testament to the power of scientific inquiry and the potential for discovery in the field of medicine. As new findings emerge, the compound's role in advancing healthcare is expected to expand, contributing to the development of more effective and targeted treatments for a wide range of health conditions.

By continuing to explore the properties and applications of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, scientists can unlock new possibilities for innovation and progress in pharmaceutical science. The compound's unique characteristics and potential contributions to medical research underscore the importance of sustained inquiry and collaboration in the pursuit of improved healthcare solutions.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the significance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's role in advancing medical science is likely to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

As the scientific community continues to explore the potential of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, its impact on the field of medicine is expected to expand. The combination of rigorous research and innovative methodologies will be crucial in unlocking its full potential and realizing its contributions to global health and medical advancements.

In conclusion, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a significant step forward in pharmaceutical science. Its unique properties and potential applications underscore the importance of continued research and innovation, paving the way for new discoveries that can transform the landscape of medical science and healthcare.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid will become increasingly important. Their unique characteristics and potential applications highlight the need for sustained scientific inquiry and innovation, ensuring that new discoveries can be translated into practical solutions that benefit patients worldwide.

Through the combined efforts of scientists and researchers, 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is poised to play a vital role in the future of pharmaceutical science. Its potential to contribute to the development of new treatments and therapies underscores the importance of continued exploration and innovation in the pursuit of improved healthcare solutions.

Ultimately, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid exemplifies the enduring spirit of scientific discovery. As researchers continue to uncover its properties and applications, the compound's significance in the field of medicine will continue to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

The journey of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a testament to the power of scientific inquiry and the potential for discovery in the field of medicine. As new findings emerge, the compound's role in advancing healthcare is expected to expand, contributing to the development of more effective and targeted treatments for a wide range of health conditions.

By continuing to explore the properties and applications of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, scientists can unlock new possibilities for innovation and progress in pharmaceutical science. The compound's unique characteristics and potential contributions to medical research underscore the importance of sustained inquiry and collaboration in the pursuit of improved healthcare solutions.

The ongoing research into 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid highlights the significance of perseverance and creativity in scientific discovery. As new findings emerge, the compound's role in advancing medical science is likely to grow, offering new opportunities for innovation and progress in the quest for better healthcare solutions.

As the scientific community continues to explore the potential of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, its impact on the field of medicine is expected to expand. The combination of rigorous research and innovative methodologies will be crucial in unlocking its full potential and realizing its contributions to global health and medical advancements.

In conclusion, the exploration of 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid represents a significant step forward in pharmaceutical science. Its unique properties and potential applications underscore the importance of continued research and innovation, paving the It seems like you're working on a detailed explanation or paper about 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid, which is a complex organic compound. This molecule likely has relevance in organic chemistry, pharmaceutical research, or materials science, given its structural complexity and potential functional groups. Here’s a structured summary of what you might be exploring, based on the compound’s name: --- ### 1. Chemical Structure and Nomenclature - Full Name: *1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid* - Structure: - A cyclopropane ring (three-membered carbon ring) is the core. - At position 1 of the cyclopropane ring, there is a carboxylic acid group (–COOH). - At position 1 of the cyclopropane ring, there is also a methyl group connected to an oxolan-2-yl (a five-membered ring with an oxygen atom, similar to a tetrahydrofuran ring, but with a substituent at position 2). - Simplified Structure: COOH | CH2-Cyclopropane | OCH2-CH2 --- ### 2. Potential Applications This compound may have applications in various fields: - Pharmaceuticals: - The cyclopropane ring is a known structural motif in drugs (e.g., in certain antibiotics or anti-inflammatory agents). - The presence of the oxolan ring and carboxylic acid group may confer bioactivity, such as enzyme inhibition or receptor modulation. - It could be a precursor to more complex molecules with therapeutic potential. - Materials Science: - The strain in the cyclopropane ring could lead to unique physical properties, such as high reactivity or unusual mechanical strength. - The molecule might be used in the development of polymers, coatings, or nanomaterials. - Organic Synthesis: - This compound could serve as a building block for the synthesis of more complex molecules. - The oxolan ring might be useful in ring-opening or ring-closure reactions. --- ### 3. Synthesis and Reactivity - Synthesis: - The molecule could be synthesized via cyclopropane formation or ring-opening of oxolan derivatives. - Possible synthetic routes might involve transition-metal catalysis, radical chemistry, or electrophilic addition reactions. - Reactivity: - The cyclopropane ring is highly strained, making it reactive (e.g., prone to ring-opening). - The carboxylic acid group could participate in acid-base reactions, esterification, or amide formation. - The oxolan ring might undergo oxidation, reduction, or ring-opening under specific conditions. --- ### 4. Biological and Physical Properties - pKa: - The carboxylic acid group would have a pKa around 4.5–5.0, depending on the substituents. - Solubility: - The presence of polar groups (carboxylic acid, oxolan) would make it water-soluble to some extent. - Melting Point: - Due to the strain in the cyclopropane ring, it may have a high melting point or be solid at room temperature. - Biological Activity: - If this molecule is a lead compound, it might show antimicrobial, anti-inflammatory, or antitumor activity. --- ### 5. Potential Challenges - Synthetic Complexity: - The combination of a cyclopropane ring and an oxolan ring may make synthesis challenging due to steric hindrance or ring strain. - Stability: - The molecule may be unstable under certain conditions (e.g., high temperature, acidic or basic environments). - Toxicity: - If it is a drug candidate, it would need to undergo toxicity testing to ensure safety. --- ### 6. Future Research Directions - Structure-Activity Relationship (SAR) studies to determine how substituents affect biological activity. - Computational Modeling to predict reactivity and optimize synthesis. - Drug Discovery applications, especially if the molecule shows promising biological activity. - Materials Design to exploit its unique physical properties. --- ### Conclusion The compound 1-(oxolan-2-yl)methylcyclopropane-1-carboxylic acid is a complex organic molecule with potential in pharmaceuticals, materials science, and organic synthesis. Its unique structure, combining a strained cyclopropane ring with polar functional groups, makes it an interesting target for further research. If you’re working on a paper or project, you might want to focus on its synthetic pathways, biological activity, or applications in drug development. Would you like help with writing a specific section (e.g., synthesis, biological activity, or applications)?